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Compound of Interest

Compound Name: 3,5-Octadien-2-ol

Cat. No.: B3386073

Technical Data Summary: 3,5-Octadien-2-ol

This document provides the core chemical properties of 3,5-Octadien-2-ol, focusing on its
molecular formula and weight. The information is intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

While this guide provides fundamental physicochemical data, it is important to note that
experimental protocols and biological signaling pathways are beyond the scope of a summary
focused on basic molecular properties. Such detailed information would be found in specific
research papers citing the use or synthesis of this compound.

Physicochemical Properties

The fundamental quantitative data for 3,5-Octadien-2-ol are summarized below. This dienol,
characterized by an eight-carbon chain with two double bonds and a hydroxyl group, has a
molecular formula of CsH14O[1][2][3]. Its structure leads to the potential for multiple
stereoisomers, including geometric (E/Z) and optical (R/S) isomers[2].
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Property Value Unit Source
Molecular Formula CsH140 - [1][2][3][4]
Molecular Weight 126.20 g/mol [2][41[5]
126.1962 g/mol [3]
Exact Mass 126.104465066 g/mol [1114]
IUPAC Name (3E,5E)-octa-3,5-dien- ] ]

2-ol
CAS Registry Number  69668-82-2 - [11[3]

Structural and Data Derivation

The molecular properties of a chemical compound are derived directly from its structure. The
logical flow from the chemical name to its formula and mass is a foundational concept in
chemistry.
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3,5-Octadien-2-ol
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Structural Analysis
- 8 Carbon atoms
- 14 Hydrogen atoms
- 1 Oxygen atom

Molecular Formula;

CsH140

Calculation using
Atomic Weights
(C:12.011, H: 1.008, O: 15.999)

Molecular Weight:
~126.20 g/mol

Click to download full resolution via product page

Caption: Logical derivation of molecular weight from chemical nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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